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Compound of Interest

Compound Name: 1,4-Bis(chloromethyl)benzene

Cat. No.: B146612

Synonyms: 1,4-Bis(chloromethyl)benzene, p-Xylylene dichloride

a,a'-Dichloro-p-xylene is an organic compound that serves as a key monomer in the synthesis

of various polymers, most notably poly(p-phenylene vinylene) (PPV), which has applications in
optoelectronics.

Physical and Chemical Properties

The physical and chemical properties of a,a’-Dichloro-p-xylene are summarized in the table
below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b146612?utm_src=pdf-interest
https://www.benchchem.com/product/b146612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula CsHsCl2 [1]

Molecular Weight 175.06 g/mol [1]
White to light yellow crystalline

Appearance ) [11[2]
solid/powder

Melting Point 98-102 °C [2]

Boiling Point 254 °C [1][2]

Density 1.417 g/cm3 [2]
Soluble in methanol (50

N mg/mL), acetone, and

Solubility ] [1]
methylene chloride. It
hydrolyzes in water.

Flash Point 254 °C [1]

Refractive Index

1.5544 (estimate)

[1]

Stability

Stable at room temperature in
closed containers under
normal storage and handling

conditions.

[2]

Experimental Protocols
Synthesis of a,a'-Dichloro-p-xylene via Photochemical

Chlorination

This protocol describes the synthesis of a,a’-dichloro-p-xylene from p-xylene through a

photochemical chlorination reaction.

Materials:

e p-xylene

e Chlorine gas (Cl2)
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Anhydrous solvent (e.g., carbon tetrachloride)
UV light source (e.g., mercury vapor lamp)
Reaction vessel with a gas inlet, condenser, and stirrer

Gas washing bottle with a neutralizing agent (e.g., sodium hydroxide solution)

Procedure:

Set up the reaction apparatus in a well-ventilated fume hood. The reaction vessel should be
equipped with a magnetic stirrer, a gas inlet tube extending below the surface of the reaction
mixture, a reflux condenser, and a gas outlet connected to a neutralizing trap.

Charge the reaction vessel with p-xylene and the anhydrous solvent.
Initiate stirring and begin to irradiate the reaction mixture with the UV light source.

Slowly bubble chlorine gas through the stirred solution. The reaction is exothermic, and the
rate of chlorine addition should be controlled to maintain a steady reaction temperature. The
progress of the reaction can be monitored by observing the color change of the reaction
mixture and by analyzing aliquots using gas chromatography (GC).

Continue the chlorination until the desired degree of dichlorination is achieved. Over-
chlorination can lead to the formation of a,a,a'-trichloro-p-xylene and other byproducts.

Once the reaction is complete, stop the chlorine flow and the UV irradiation.

Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any dissolved HCI and
unreacted chlorine.

The crude product can then be purified by recrystallization.

Purification of a,a'-Dichloro-p-xylene by
Recrystallization

Materials:
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e Crude a,a'-dichloro-p-xylene

e Benzene (or another suitable solvent like ethanol)

o Erlenmeyer flask

e Heating source (e.g., hot plate)

e Buchner funnel and filter flask

o Filter paper

Procedure:

o Transfer the crude a,a'-dichloro-p-xylene to an Erlenmeyer flask.
e Add a minimal amount of benzene to the flask.

e Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add
more solvent in small portions if necessary to achieve complete dissolution at the boiling
point.

e Once dissolved, remove the flask from the heat and allow it to cool slowly to room
temperature.

 As the solution cools, crystals of purified a,a'-dichloro-p-xylene will form.

o To maximize crystal recovery, the flask can be placed in an ice bath after it has reached
room temperature.

o Collect the crystals by vacuum filtration using a Buchner funnel.
e Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

» Dry the purified crystals under vacuum to remove any residual solvent.[1]

Signaling Pathways and Logical Relationships
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Synthesis of a,a'-Dichloro-p-xylene and its
Polymerization to PPV

The following diagram illustrates the synthesis of a,a'-Dichloro-p-xylene from p-xylene and its
subsequent use in the synthesis of Poly(p-phenylene vinylene) (PPV) via the Gilch
polymerization route.
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Synthesis of a,a’-Dichloro-p-xylene

Chilorine (Cl) _ v
a,a'-Dichloro-p-xylene
(CAS 623-25-6)

>
Free Radical
Chlorination

p-Xylene 4f

Elimination

Gilch Polymerization to PPV

Polymerization .
PPV Precursor »| Poly(p-phenylene vinylene)
(PPV)

Base (e.g., KOtBu)

Yy
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Start: p-Xylene & Chlorine

Photochemical Chlorination

Work-up (Neutralization & Solvent Removal)

Crude a,a'-Dichloro-p-xylene

Recrystallization from Benzene

Pure a,a'-Dichloro-p-xylene

Analysis (GC, NMR, MP)

End Product
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Diethyl Succinate (2 molecules)

Base (NaOEt)

v

Enolate Intermediate

:

Intramolecular Nucleophilic Attack

:

Cyclic Intermediate

:

Elimination of Ethoxide

:

Diethyl 1,4-cyclohexanedione-2,5-dicarboxylate
(CAS 787-07-5)

Deprotonation
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Start: Diethyl Succinate & Sodium Ethoxide

Dieckmann Condensation

Acidification & Precipitation

Crude Product

Recrystallization from Ethyl Acetate

Pure Diethyl 1,4-cyclohexanedione-2,5-dicarboxylate

Analysis (HPLC, NMR, MP)

End Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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